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An In-depth Examination of the Chemical Structure, Physicochemical Properties, and Biological
Activities of a Marine-Derived Antiviral and Antimitotic Agent

Kelletinin A, a natural product isolated from the marine gastropod Buccinulum corneum, has
garnered interest within the scientific community for its notable antiviral and antimitotic
properties. This technical guide provides a comprehensive overview of Kelletinin A, focusing
on its chemical structure, physicochemical characteristics, and biological activities, tailored for
researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

Kelletinin A is chemically identified as ribityl-pentakis(p-hydroxybenzoate). Its structure
consists of a central ribitol core, a five-carbon sugar alcohol, where each of the five hydroxyl
groups is esterified with a p-hydroxybenzoic acid moiety.

A definitive 2D chemical structure diagram for Kelletinin A is presented below, derived from its
systematic name.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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